Cas no 1706749-64-5 (5-Bromo-2-fluoro-4-methoxyaniline)
1706749-64-5 structure
Product Name:5-Bromo-2-fluoro-4-methoxyaniline
CAS No:1706749-64-5
MF:C7H7BrFNO
MW:220.038984537125
CID:4703897
Update Time:2023-08-15
5-Bromo-2-fluoro-4-methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-fluoro-4-methoxyaniline
- 5-Bromo-2-fluoro-4-methoxyaniline
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- Inchi: 1S/C7H7BrFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
- InChI Key: BWIFUSNDXLDUBC-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1OC)F)N
Computed Properties
- Exact Mass: 218.96950 g/mol
- Monoisotopic Mass: 218.96950 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.2
- Molecular Weight: 220.04
5-Bromo-2-fluoro-4-methoxyaniline Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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